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Compound of Interest

Compound Name: N-Formylcarbazole

CAS No.: 39027-95-7

Cat. No.: B1201435

Get Quote

This in-depth technical guide provides a comprehensive analysis of the spectral data of N-
formylcarbazole (also known as 9-formylcarbazole or carbazole-9-carbaldehyde), a key

heterocyclic compound with significant applications in medicinal chemistry and materials

science. This document is intended for researchers, scientists, and drug development

professionals, offering a detailed exploration of its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) characteristics. The causality behind experimental

choices and data interpretation is emphasized to ensure a thorough understanding of the

molecule's structural features.

Introduction: The Significance of N-Formylcarbazole
Carbazole and its derivatives are a critical class of nitrogen-containing heterocyclic

compounds, widely recognized for their diverse biological activities, including antimicrobial,

antitumor, and neuroprotective properties. The introduction of a formyl group at the 9-position

(the nitrogen atom) of the carbazole nucleus yields N-formylcarbazole, a versatile

intermediate for the synthesis of more complex carbazole-based structures. Understanding the

precise spectral signature of this molecule is paramount for reaction monitoring, quality control,

and the rational design of novel therapeutics and organic materials.
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The structure of N-formylcarbazole, with its tricyclic aromatic system and the electron-

withdrawing formyl group, gives rise to a unique set of spectral data. This guide will dissect

these features in detail.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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